Cas no 10004-44-1 (3-Hydroxy-5-methylisoxazole)

• Product Name: 3-Hydroxy-5-methylisoxazole
• CAS No: 10004-44-1
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• MDL: MFCD00144468
• CID: 48273
• PubChem ID: 24781
• Update Time: 2026-05-14

3-Hydroxy-5-methylisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-5-methylisoxazole
• Hydroxyisoxazole
• Hymexazol
• Itachioaren
• Tachigaren
• 5-methylisoxazol-3-ol
• 5-methyl-3(2H)-isoxazolone
• 5-methyl-1,2-oxazol-3(2H)-one
• 5-methyl-1,2-oxazol-3-one
• 5-methyl-3-isoxazolol
• 5-Methylisoxazol-3(2H)-one
• Hymexazole
• Hymexazole Solution
• 5-methyl-1,2-oxazol-3-ol
• 5-methyl-3-hydroxyisoxazole
• Bucide
• Itachigarden
• bucid
• f-319
• T 319
• butsid
• sf-6505
• AGRIZOL
• SG 6505
• HYMEXATE
• Malignant
• 3(2H)-Isoxazolone, 5-methyl-
• 5-Methyl-isoxazol-3-ol
• 3-Isoxazolol, 5-methyl-
• Hydroxyisoxazole (pesticide)
• Hymexazol [BSI:ISO]
• Isoxazole, 3-hydroxy-5-methyl-
• F 319
• 5-me
• 3-Hydroxy-5-methylisoxazole

• MDL： MFCD00144468
• Inchi： 1S/C4H5NO2/c1-3-2-4(6)5-7-3/h2H,1H3,(H,5,6)
• InChI Key： KGVPNLBXJKTABS-UHFFFAOYSA-N
• SMILES： O1C(C([H])([H])[H])=C([H])C(N1[H])=O

Computed Properties

• Exact Mass: 99.03200
• Monoisotopic Mass: 99.032028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3

Experimental Properties

• Color/Form: The pure product is white crystal.
• Density: 1.2992 (rough estimate)
• Melting Point: 84.0 to 88.0 deg-C
• Boiling Point: 363.6°C at 760 mmHg
• Flash Point: 91.8 oC
• Refractive Index: 1.4170 (estimate)
• Solubility: Soluble in alcohol, acetone, THF, chloroform
• PSA: 46.00000
• LogP: 0.27630
• Merck: 4856
• Sensitiveness: Light Sensitive
• Solubility: It is easily soluble in acetone, methanol, ethanol and other organic solvents, and its solubility in water is 85g/l at 25 ℃. It is stable to acid and alkali and non corrosive.

3-Hydroxy-5-methylisoxazole Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H318,H412
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41-52/53
• Safety Instruction： S26-S39-S61
• RTECS：NY2932000
• Hazardous Material Identification：
• Safety Term：26-39-61
• Risk Phrases：R22
• Toxicity：LD50 in male, female mice, rats (mg/kg): 2148, 1968, 4678, 3909 orally; 1297, 1167, 1924, 1884 s.c.; 445, 514, >1000, >1000 i.v.; in rats, rabbits (mg/kg): >10000, >2000 dermally (Nakamura, 1978)
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-Hydroxy-5-methylisoxazole

Introduction to 3-Hydroxy-5-methylisoxazole (CAS No. 10004-44-1)

3-Hydroxy-5-methylisoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 10004-44-1, is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the isoxazole family, a class of molecules characterized by a five-membered ring containing one oxygen atom and two carbon atoms, with substituents that can vary widely in their structural and functional properties. The presence of both hydroxyl and methyl groups in its molecular structure imparts unique reactivity and potential biological activity, making it a subject of intense study in medicinal chemistry.

The structural framework of 3-Hydroxy-5-methylisoxazole consists of a central isoxazole ring, with the hydroxyl group positioned at the 3-position and a methyl group at the 5-position. This specific arrangement contributes to its distinct chemical properties, including the ability to participate in hydrogen bonding and form stable complexes with biological targets. The compound's solubility profile, influenced by its polar functional groups, allows it to interact effectively with aqueous environments, which is crucial for its potential applications in drug delivery systems and biochemical assays.

In recent years, 3-Hydroxy-5-methylisoxazole has been explored for its pharmacological potential. Research has indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, making it a promising candidate for the development of therapeutic agents. For instance, studies have suggested that derivatives of 3-Hydroxy-5-methylisoxazole may possess anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Additionally, its ability to interact with membrane-bound receptors has led to investigations into its potential as an antimicrobial agent.

The synthesis of 3-Hydroxy-5-methylisoxazole involves multi-step organic reactions that typically begin with readily available precursors such as methyl acetoacetate or related β-ketoesters. The introduction of the hydroxyl group at the 3-position is often achieved through oxidation or hydrolysis reactions, while the methylation at the 5-position can be accomplished using alkylating agents under controlled conditions. These synthetic pathways highlight the compound's accessibility for further functionalization, allowing researchers to tailor its properties for specific applications.

One of the most compelling aspects of 3-Hydroxy-5-methylisoxazole is its role as a building block in drug discovery. By serving as a scaffold, it can be modified to create novel compounds with enhanced bioactivity and improved pharmacokinetic profiles. For example, appending aromatic rings or other heterocyclic structures to its core can enhance its binding affinity to target proteins. Furthermore, computational modeling techniques have been employed to predict how different modifications might affect the compound's biological activity, providing a rational approach to drug design.

The biological activity of 3-Hydroxy-5-methylisoxazole has been further explored through high-throughput screening (HTS) campaigns aimed at identifying compounds with desirable therapeutic effects. These screens have revealed that certain derivatives exhibit potent activity against pathogens and abnormal cell proliferation. For instance, some modifications have shown efficacy in inhibiting bacterial biofilm formation, which is a significant challenge in treating chronic infections. Similarly, preclinical studies have demonstrated that specific analogs can selectively target cancer cells without harming healthy tissues.

Advances in analytical chemistry have also contributed to a deeper understanding of 3-Hydroxy-5-methylisoxazole's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate its molecular structure and interactions with biological targets. These studies not only confirm the compound's identity but also provide insights into how it functions at the molecular level. Such detailed structural information is invaluable for optimizing its pharmacological properties.

The potential applications of 3-Hydroxy-5-methylisoxazole extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For example, its structural motifs can be incorporated into pesticides designed to target specific pests while minimizing environmental impact. In material science, derivatives of this compound have been investigated for their ability to form stable polymers or liquid crystals with unique optical properties. These interdisciplinary applications underscore the versatility of 3-Hydroxy-5-methylisoxazole as a chemical entity.

As research continues to evolve, new methodologies are being developed to enhance the synthesis and application of 3-Hydroxy-5-methylisoxazole derivatives. Innovations in green chemistry principles are driving efforts to make these processes more sustainable by reducing waste and energy consumption. Additionally, biocatalytic approaches are being explored as alternative synthetic routes that offer higher selectivity and efficiency compared to traditional chemical methods.

The future prospects for 3-Hydroxy-5-methylisoxazole are bright, with ongoing studies focusing on expanding its therapeutic applications and improving its synthetic accessibility. Collaborative efforts between academia and industry are likely to accelerate progress in this field, leading to novel treatments for various diseases. As our understanding of molecular interactions deepens, compounds like 3-Hydroxy-5-methylisoxazole will continue to play a pivotal role in shaping the future of chemical biology and drug discovery.